Cas no 163419-05-4 (Phenol, 3-(cyclopentyloxy)-)

Phenol, 3-(cyclopentyloxy)-, is a versatile organic compound characterized by its aromatic hydroxyl group. This compound offers several advantages, including excellent solubility in organic solvents, stability under various conditions, and its role as a precursor in the synthesis of numerous pharmaceuticals and industrial chemicals. Its unique cyclopentyloxy substituent enhances its reactivity and expands its potential applications in organic synthesis.
Phenol, 3-(cyclopentyloxy)- structure
Phenol, 3-(cyclopentyloxy)- structure
Product Name:Phenol, 3-(cyclopentyloxy)-
CAS No:163419-05-4
MF:C11H14O2
MW:178.227663516998
CID:1346928
PubChem ID:11252318
Update Time:2025-06-20

Phenol, 3-(cyclopentyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 3-(cyclopentyloxy)-
    • 3-(cyclopentyloxy)Phenol
    • 3-cyclopentyloxyphenol
    • NZHMBIOZYGZDFM-UHFFFAOYSA-N
    • DA-24936
    • A1-03859
    • 163419-05-4
    • SCHEMBL2385609
    • Z381415518
    • 3-Cyclopentyloxy-phenol
    • DTXSID90460114
    • CS-0354113
    • Inchi: 1S/C11H14O2/c12-9-4-3-7-11(8-9)13-10-5-1-2-6-10/h3-4,7-8,10,12H,1-2,5-6H2
    • InChI Key: NZHMBIOZYGZDFM-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C=1)O)C1CCCC1

Computed Properties

  • Exact Mass: 178.09942
  • Monoisotopic Mass: 178.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.46

Phenol, 3-(cyclopentyloxy)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR957588-1g
3-(Cyclopentyloxy)phenol
163419-05-4 95%
1g
£435.00 2025-02-20
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